Cas no 1002-96-6 (11-Docosenoic acid,(11Z)-)

• Product Name: 11-Docosenoic acid,(11Z)-
• CAS No: 1002-96-6
• Molecular Formula: C₂₂H₄₂O₂
• Molecular Weight: 338.56768
• CID: 146254
• PubChem ID: 5282771

11-Docosenoic acid,(11Z)- Properties

Names and Identifiers

• 11-Docosenoic acid,(11Z)-
• 11-Docosenoic acid
• docos-11-enoic acid
• (11E)-docos-11-enoic acid
• (11Z)-docos-11-enoic acid
• Cetoleic acid
• cis-11-Docosenoic acid
• cis-Docos-11-enoic acid
• Cetolic acid
• (Z)-11-Docosenoic acid
• (E)-docos-11-enoic acid
• KJDZDTDNIULJBE-QXMHVHEDSA-N
• Fatty Acid 22:1 n-11 cis
• 11-DOCOSENOIC ACID, CIS-
• Docos-11c-ensaeure
• PD150669
• J12.483D
• cis-Cetoleic acid (cis-22:1n-11)
• (Z)-11-docosenoate
• 1002-96-6
• 11Z-docosenoate
• 11Z-docosenoic acid
• cis-11-docosenoate
• 11-Docosenoic acid, (Z)-
• 62EZI2C5SE
• cis-cetoleic acid
• 11-Docosenoic acid, (11Z)-
• UNII-62EZI2C5SE
• DTXSID00920491
• Cetoleinsaeure
• LMFA01030088
• CHEBI:32428
• (11Z)-11-DOCOSENOIC ACID
• docos-11c-enoic acid
• C22:1, n-11 cis
• Q27114930
• (Z)-docos-11-enoic acid
• C22:1.n-11 cis
• cis-Delta(11)-docosenoate
• (11Z)-docos-11-enoate
• C22:1n-11
• 22:1(N-11)
• cis-Delta(11)-docosenoic acid
• 11-docosaenoic acid
• Fatty Acid cis 22:1 n-11
• 22:1, n-11 cis
• CHEMBL3103072
• SCHEMBL198161
• cis-cetoleate

• MDL： MFCD16621252
• InChIKey： KJDZDTDNIULJBE-QXMHVHEDSA-N
• Inchi： InChI=1S/C22H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h11-12H,2-10,13-21H2,1H3,(H,23,24)/b12-11-
• SMILES： CCCCCCCCCC/C=C\CCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 338.31866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 19
• Monoisotopic Mass: 338.318
• Heavy Atom Count: 24
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.7
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 7.66890
• PSA: 37.3
• Refractive Index: 1.467
• Boiling Point: 453.3°Cat760mmHg
• Melting Point: 33-34 ºC
• Flash Point: 349.9°C
• Density: 0.891